4-Morpholino-3-nitro-5-sulphamyl-benzoic acid
Cat. No. B8274095
M. Wt: 331.30 g/mol
InChI Key: ITUKDDZZLGZNBP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US03985777
Procedure details
By substituting 4-morpholino-3-nitro-5-sulphamyl-benzoic acid for the 4-anilino-3-nitro-5sulphamyl-benzoic acid of Example 9 B, the above compound was obtained with a melting point of 297° C (decomp.) after recrystallization from aqueous methanol.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
4-anilino-3-nitro-5sulphamyl-benzoic acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Identifiers
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REACTION_CXSMILES
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[O:1]1[CH2:6][CH2:5][N:4]([C:7]2[C:15]([S:16](=[O:19])(=[O:18])[NH2:17])=[CH:14][C:10]([C:11]([OH:13])=[O:12])=[CH:9][C:8]=2[N+:20]([O-])=O)[CH2:3][CH2:2]1.N(C1C(S(=O)(=O)N)=CC(C(O)=O)=CC=1[N+]([O-])=O)C1C=CC=CC=1>>[NH2:20][C:8]1[CH:9]=[C:10]([CH:14]=[C:15]([S:16](=[O:18])(=[O:19])[NH2:17])[C:7]=1[N:4]1[CH2:3][CH2:2][O:1][CH2:6][CH2:5]1)[C:11]([OH:13])=[O:12]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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O1CCN(CC1)C1=C(C=C(C(=O)O)C=C1S(N)(=O)=O)[N+](=O)[O-]
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Step Two
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Name
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4-anilino-3-nitro-5sulphamyl-benzoic acid
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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N(C1=CC=CC=C1)C1=C(C=C(C(=O)O)C=C1S(N)(=O)=O)[N+](=O)[O-]
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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the above compound was obtained with a melting point of 297° C (decomp.)
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CUSTOM
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Type
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CUSTOM
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Details
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after recrystallization from aqueous methanol
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Outcomes
Product
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Name
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Type
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Smiles
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NC=1C=C(C(=O)O)C=C(C1N1CCOCC1)S(N)(=O)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
